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Compound of Interest

Compound Name: 1,3-Dimethyl-6-hydrazinouracil

Cat. No.: B1329703 Get Quote

This technical guide provides an in-depth overview of 1,3-Dimethyl-6-hydrazinouracil, a
heterocyclic compound of interest to researchers and professionals in drug development and

medicinal chemistry. The document details its chemical identity, physical properties,

experimental protocols for synthesis and analysis, and its role as a precursor to biologically

active molecules.

Chemical Identification and Properties
1,3-Dimethyl-6-hydrazinouracil is a derivative of uracil, a pyrimidine base found in nucleic

acids. Its chemical structure features methyl groups at positions 1 and 3 of the uracil ring and a

hydrazine group at position 6.

Table 1: Chemical Identifiers for 1,3-Dimethyl-6-hydrazinouracil
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Identifier Value

CAS Number 40012-14-4[1][2]

Molecular Formula C6H10N4O2[1][3]

Molecular Weight 170.17 g/mol [1][2]

IUPAC Name
6-hydrazinyl-1,3-dimethylpyrimidine-2,4(1H,3H)-

dione[1]

Synonyms

1,3-dimethyl-6-hydrazino-uracil, 6-Hydrazino-

1,3-dimethyluracil, 6-Hydrazino-1,3-

dimethylpyrimidine-2,4(1H,3H)-dione[1][2]

Table 2: Physical and Chemical Properties of 1,3-Dimethyl-6-hydrazinouracil

Property Value

Melting Point 212°C[1][2]

Boiling Point 279°C[1][2]

Density 1.46 g/cm³[1][2]

Flash Point 123°C[1][2]

Storage Temperature 2-8°C[2]

Experimental Protocols
Synthesis of 1,3-Dimethyl-6-hydrazinouracil Derivatives
(Hydrazones)
A common synthetic application of 1,3-Dimethyl-6-hydrazinouracil is the formation of

hydrazones through reaction with aldehydes. These hydrazones are valuable intermediates for

synthesizing various heterocyclic compounds.[4]

Objective: To synthesize 6-(2-benzylidenehydrazinyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione.

Materials:
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1,3-Dimethyl-6-hydrazinouracil (1.0 mmol)

Benzaldehyde (1.0 mmol)

Ethanol

Water

Reaction flask

Heating mantle/stirrer

Filtration apparatus

Procedure:

In a reaction flask, dissolve 1.0 mmol of 1,3-Dimethyl-6-hydrazinouracil in a mixture of 3 ml

of water and 3 ml of ethanol.[4]

In a separate container, dissolve 1.0 mmol of the desired aldehyde (e.g., benzaldehyde) in 5

ml of ethanol.[4]

Add the aldehyde solution to the solution of 1,3-Dimethyl-6-hydrazinouracil.[4]

Heat the resulting mixture for 1-2 minutes. A precipitate will form.[4]

After the reaction is complete, allow the mixture to cool.

Filter the formed precipitate and wash it with 1 ml of ethanol.[4]

Dry the precipitate to obtain the corresponding hydrazone derivative.[4]

This general procedure can be adapted for various aldehydes to produce a library of hydrazone

derivatives.

Analytical Methods for Identification and Purity
Assessment
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The purity and identity of 1,3-Dimethyl-6-hydrazinouracil and its derivatives can be assessed

using standard analytical techniques.

Thin-Layer Chromatography (TLC):

Objective: To monitor reaction progress and assess the purity of the synthesized

compounds.[4]

Stationary Phase: Sorbfil UV-254 plates.[4]

Mobile Phase: A suitable solvent system, such as a mixture of ethyl acetate and hexane, can

be used. The polarity can be adjusted to achieve optimal separation.

Visualization: The spots can be visualized under UV light (254 nm).

Mass Spectrometry (MS):

Objective: To confirm the molecular weight of the synthesized compounds.

Technique: Electron Ionization (EI) at 70 eV is a suitable method.[4] The presence of the

parent ion and characteristic M-16 ions (for N-oxides) can confirm the structure.[5]

Elemental Analysis:

Objective: To determine the elemental composition of the synthesized compounds and

confirm their empirical formula.

Instrumentation: A CHNS/O analyzer can be used for this purpose.[4]

Applications in Synthesis of Biologically Active
Molecules
1,3-Dimethyl-6-hydrazinouracil is a key starting material for the synthesis of various bicyclic

heterocyclic systems, such as pyrazolopyrimidines.[4] These derivatives are known to exhibit a

wide range of biological activities.
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Derivatives of pyrimidine are fundamental components of nucleic acids and are involved in

protein synthesis.[4] The pyrazolopyrimidine core, synthesized from 1,3-Dimethyl-6-
hydrazinouracil, is associated with antimicrobial, antiviral, and anti-inflammatory properties.[4]

For instance, heating hydrazones of 1,3-dimethyl-6-hydrazinouracil in trifluoroacetic acid can

yield 3-aryl-5,7-dimethylpyrazolopyrimidine-4,6-diones.[4]
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Caption: Synthetic pathway from 1,3-Dimethyl-6-hydrazinouracil to bioactive compounds.

Experimental and Synthetic Workflow Visualization
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The following diagram illustrates a typical workflow for the synthesis and analysis of a

hydrazone derivative of 1,3-Dimethyl-6-hydrazinouracil.
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Caption: Workflow for synthesis, purification, and analysis of hydrazone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/97642
https://pubchem.ncbi.nlm.nih.gov/compound/97642
https://elar.urfu.ru/bitstream/10995/100702/1/cta-2021-2-03.pdf
https://www.jstage.jst.go.jp/article/cpb1958/21/2/21_2_448/_pdf
https://www.benchchem.com/product/b1329703#1-3-dimethyl-6-hydrazinouracil-cas-number-and-identification
https://www.benchchem.com/product/b1329703#1-3-dimethyl-6-hydrazinouracil-cas-number-and-identification
https://www.benchchem.com/product/b1329703#1-3-dimethyl-6-hydrazinouracil-cas-number-and-identification
https://www.benchchem.com/product/b1329703#1-3-dimethyl-6-hydrazinouracil-cas-number-and-identification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329703?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

